Cas no 126624-27-9 (1,3-Cyclopentanedione,4-hexyl- (9CI))

1,3-Cyclopentanedione,4-hexyl- (9CI) structure
126624-27-9 structure
Product Name:1,3-Cyclopentanedione,4-hexyl- (9CI)
CAS No:126624-27-9
MF:C11H18O2
MW:182.259423732758
CID:144947
PubChem ID:14391671
Update Time:2025-04-19

1,3-Cyclopentanedione,4-hexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedione,4-hexyl- (9CI)
    • 4-Hexyl-1,3-cyclopentanedione
    • Tsibulin 2
    • Tsibulin 2d
    • 4-Hexylcyclopentane-1,3-dione
    • SCHEMBL2813595
    • 126624-27-9
    • 5-hexyl-cyclopenta-1,3-dione
    • 1,3-Cyclopentanedione, 4-hexyl-
    • CHEBI:195885
    • DTXSID701304583
    • Inchi: 1S/C11H18O2/c1-2-3-4-5-6-9-7-10(12)8-11(9)13/h9H,2-8H2,1H3
    • InChI Key: XVMHOOYMJFUEQW-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC1CCCCCC)=O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 52.54
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